Cas no 1215549-27-1 ((5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine)

• Product Name: (5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine
• CAS No: 1215549-27-1
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6348196
• PubChem ID: 49929568
• Update Time: 2025-10-16

(5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine
• EN300-1983126
• AKOS002634330
• 1215549-27-1
• [(5-chloro-2,3-dimethoxyphenyl)methyl](methyl)amine

• Inchi： 1S/C10H14ClNO2/c1-12-6-7-4-8(11)5-9(13-2)10(7)14-3/h4-5,12H,6H2,1-3H3
• InChI Key： SURCRPLZALWVGX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CNC)OC)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine

Comprehensive Overview of (5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine (CAS No. 1215549-27-1)

(5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine (CAS No. 1215549-27-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents and advanced materials. The presence of chloro and methoxy substituents on the phenyl ring, along with the methylamine functional group, contributes to its distinct chemical properties and reactivity.

The compound's CAS number 1215549-27-1 serves as a unique identifier, ensuring precise tracking and regulatory compliance in global chemical databases. Researchers and industry professionals often search for (5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine due to its potential applications in drug discovery and material science. Recent trends indicate a growing interest in chlorinated aromatic compounds and their derivatives, particularly in the context of central nervous system (CNS) drug development and neuropharmacology.

One of the key features of (5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine is its versatility in synthetic chemistry. The compound can serve as a building block for the synthesis of more complex molecules, including pharmaceutical intermediates and bioactive compounds. Its chloro and methoxy groups enhance its solubility and stability, making it suitable for various experimental conditions. Additionally, the methylamine moiety provides a reactive site for further functionalization, enabling the creation of diverse chemical libraries.

In the pharmaceutical industry, (5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine is often explored for its potential as a precursor in the synthesis of neurologically active compounds. Researchers are particularly interested in its role in modulating neurotransmitter systems, which could lead to breakthroughs in treating neurological disorders. The compound's structural similarity to known psychoactive substances has also sparked interest in its pharmacological profile, though rigorous studies are required to validate its safety and efficacy.

The global market for specialty chemicals like (5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine is expanding, driven by increasing demand for innovative drug candidates and high-performance materials. Companies specializing in custom synthesis and contract research are actively sourcing this compound to meet the needs of academic and industrial clients. Furthermore, advancements in green chemistry and sustainable synthesis methods are expected to influence the production and application of this compound in the coming years.

From a regulatory perspective, (5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine is subject to standard safety and handling protocols applicable to organic amines. Proper storage conditions, including protection from moisture and light, are essential to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when working with this compound.

In summary, (5-chloro-2,3-dimethoxyphenyl)methyl(methyl)amine (CAS No. 1215549-27-1) represents a valuable tool in modern chemistry and pharmacology. Its unique structural features and potential applications make it a subject of ongoing research and development. As the scientific community continues to explore its properties, this compound is likely to play an increasingly important role in the discovery of new therapeutic agents and functional materials.